![molecular formula C16H16N4O2S B3922864 ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate](/img/structure/B3922864.png)
ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate
Overview
Description
Ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate, also known as ETAA, is a novel compound with potential applications in scientific research. ETAA is a thioester derivative of 5-allyl-5H-[1,2,4]triazino[5,6-b]indole, which is a heterocyclic compound with a triazine ring system. ETAA has been synthesized through a multi-step process and has shown promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate is not fully understood. However, it is believed to interact with various enzymes and proteins in the body, leading to its biological effects. This compound has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to exhibit antioxidant activity, which can protect cells from oxidative damage. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis, which is programmed cell death. Moreover, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. Moreover, it has shown promising results in various scientific studies, indicating its potential for use in medicinal chemistry. However, this compound has some limitations as well. Its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Moreover, its potential toxicity and side effects need to be further investigated before it can be used as a therapeutic agent.
Future Directions
There are several future directions for research on ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate. One potential area of research is the development of this compound-based drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. Moreover, the exact mechanism of action of this compound needs to be further elucidated to better understand its biological effects. Furthermore, the potential toxicity and side effects of this compound need to be investigated in more detail to ensure its safety for use in humans. Finally, the synthesis of novel derivatives of this compound can lead to the development of compounds with improved biological activity and selectivity.
In conclusion, this compound is a novel compound with potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail. This compound has shown promising results in various scientific studies and has the potential to be developed into a therapeutic agent for the treatment of various diseases.
Scientific Research Applications
Ethyl [(5-allyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetate has shown potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anticancer, anti-inflammatory, and antimicrobial activities. This compound has also been shown to inhibit the activity of certain enzymes that are involved in various disease processes. Moreover, this compound has been used as a starting material for the synthesis of other compounds with potential therapeutic applications.
properties
IUPAC Name |
ethyl 2-[(5-prop-2-enyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S/c1-3-9-20-12-8-6-5-7-11(12)14-15(20)17-16(19-18-14)23-10-13(21)22-4-2/h3,5-8H,1,4,9-10H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTKFBJLHOUDWGT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC2=C(C3=CC=CC=C3N2CC=C)N=N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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